4-N-cyclohexyl-4-N-ethyl-5-nitropyrimidine-4,6-diamine

• IUPAC Name: 4-N-cyclohexyl-4-N-ethyl-5-nitropyrimidine-4,6-diamine
• InChI: InChI=1S/C12H19N5O2/c1-2-16(9-6-4-3-5-7-9)12-10(17(18)19)11(13)14-8-15-12/h8-9H,2-7H2,1H3,(H2,13,14,15)
• InChI Key: SUTSTKXUTYFMGO-UHFFFAOYSA-N
• Canonical SMILES: CCN(C1CCCCC1)C2=NC=NC(=C2[N+](=O)[O-])N
• Molecular Formula: C12H19N5O2
• Molecular Weight: 265.31 g/mol

Description

“4-N-cyclohexyl-4-N-ethyl-5-nitropyrimidine-4,6-diamine” is a chemical compound with the CAS number 450345-66-1. It is offered by several suppliers, including Benchchem and HANGZHOU JHECHEM CO LTD.

Molecular Structure Analysis

The molecular formula of this compound is C12H19N5O2, and its molar mass is 265.31.

Scientific Research Applications

Synthesis of Complex Chemical Compounds

• Stereoisomer Synthesis : The use of diamines derived from amino acids, including compounds similar to 4-N-cyclohexyl-4-N-ethyl-5-nitropyrimidine-4,6-diamine, facilitates the synthesis of stereoisomers like tetrahydropteridine C6-stereoisomers, which have high enantiomeric purity (Bailey, Chandrasekaran, & Ayling, 1992).

Material Science and Polymer Chemistry

• Organosoluble Polyimides : Research indicates that diamines with cyclohexane groups, closely related to the structure of 4-N-cyclohexyl-4-N-ethyl-5-nitropyrimidine-4,6-diamine, are instrumental in creating organosoluble and thermally stable polyimides with excellent mechanical properties (Yang, Su, & Hsiao, 2004).

Antiviral Research

• Antiviral Activity : Compounds like 2,4-diamino-6-hydroxypyrimidines substituted at position 5, which are structurally similar to the compound , have shown marked inhibitory activity against retroviruses, highlighting their potential in antiviral drug development (Hocková, Holý, Masojídková, Andrei, Snoeck, De Clercq, & Balzarini, 2003).

Advanced Synthesis Techniques

• Chemical Synthesis Approaches : The compound's structure is conducive to various advanced chemical synthesis techniques, including oxidative cyclization and nucleophilic substitution reactions, which are fundamental in creating complex chemical structures (Cowden & Jacobson, 1980).

Cancer Research

• Antiproliferative Properties : Related compounds, such as 2,6-diamino-9-benzyl-9-deazapurine and its derivatives, demonstrate significant antiproliferative activity on various cell lines, indicating potential applications in cancer research (Otmar, Masojídková, Votruba, & Holý, 2004).